2-(4-Methoxypyrrolidin-2-yl)-1H-imidazole dihydrochloride

• IUPAC Name: 2-(4-methoxypyrrolidin-2-yl)-1H-imidazole;dihydrochloride
• InChI: InChI=1S/C8H13N3O.2ClH/c1-12-6-4-7(11-5-6)8-9-2-3-10-8;;/h2-3,6-7,11H,4-5H2,1H3,(H,9,10);2*1H
• InChI Key: AEGANHMNEZUVQF-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(NC1)C2=NC=CN2.Cl.Cl
• Molecular Formula: C8H15Cl2N3O
• Molecular Weight: 240.13 g/mol

Description

2-(4-Methoxypyrrolidin-2-yl)-1H-imidazole dihydrochloride, also known as MPPI, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the enzyme monoamine oxidase B (MAO-B), which plays a crucial role in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine.

Scientific Research Applications

Nonpeptide Alphavbeta3 Antagonists

Researchers have identified compounds, including imidazolidin derivatives, as potent and selective antagonists of the alpha(v)beta(3) receptor, with implications for the prevention and treatment of osteoporosis. These compounds have demonstrated significant efficacy in in vivo models of bone turnover, highlighting their potential in clinical development for bone health (Hutchinson et al., 2003).

Stereoselectivity in Chemical Reactions

Imidazolidin-4-ones, utilized as skeletal modifications in bioactive oligopeptides, exhibit unexpected stereoselectivity when reacted with certain benzaldehydes. This stereoselectivity, crucial for synthesizing specific bioactive compounds, underscores the significance of imidazole derivatives in medicinal chemistry and drug design (Ferraz et al., 2007).

Antimicrobial and Anticancer Activities

Imidazole nitrogen-containing heterocyclic rings, such as those in synthesized 2-(4-methoxynaphthalen-1-yl)-1-(4-methoxyphenyl)-1H-phenanthro[9,10-d] imidazole, have shown extensive biological activities. These include antimicrobial and anticancer activities, highlighting the role of these compounds in developing new therapeutic agents (Ramanathan, 2017).

Hypertension Treatment and I1 Imidazoline Receptor Agonism

Compounds like 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine play a significant role in treating hypertension. Acting as potential I1 imidazoline receptor agonists, these molecules underscore the importance of imidazole derivatives in developing antihypertensive therapies (Aayisha et al., 2019).

Corrosion Inhibition

Imidazole derivatives have been synthesized and evaluated for their corrosion inhibition efficacy on mild steel in acidic solutions. These studies reveal the potential of such compounds in protecting industrial materials, demonstrating their utility beyond biomedical applications (Prashanth et al., 2021).